![molecular formula C7H8BrNO B1374906 3-Bromo-5-methoxy-2-methylpyridine CAS No. 1256823-49-0](/img/structure/B1374906.png)
3-Bromo-5-methoxy-2-methylpyridine
Overview
Description
3-Bromo-5-methoxy-2-methylpyridine is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It is an important intermediate in the organic synthesis, which has many applications, such as pharmaceutical intermediate, organic synthesis, organic solvent, production of dyes, pesticide, and spice .
Synthesis Analysis
The synthesis of this compound involves a solution of the compound (500 mg, 2.475 mmol) in dry 1,4-Dioxane (5 ml), 4,4,4′,4′,5,5,5′,5′-octamethyl-2,2′-bi (1,3,2-dioxaborolane) (691 mg, 2.72 mmol), Pd (dppf)Cl2.CH2Cl2 (606 mg, 0.742 mmol) and potassium acetate (729 mg, 7.42 mmol). The solution is heated to 80° C and stirred overnight.Molecular Structure Analysis
The molecular weight of this compound is 202.05 g/mol . The InChI code is 1S/C7H8BrNO/c1-5-7(8)3-6(10-2)4-9-5/h3-4H,1-2H3 . The molecular formula is C7H8BrNO.Scientific Research Applications
Synthesis of Bioactive Compounds
3-Bromo-5-methoxy-2-methylpyridine serves as a precursor in the synthesis of various bioactive compounds. For instance, it has been used in the efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a key intermediate in the creation of potent antagonists for dopamine D2 and D3, and serotonin-3 (5-HT3) receptors. This highlights its importance in the development of neurological and psychiatric medication (Hirokawa, Horikawa, & Kato, 2000).
Photodynamic Therapy for Cancer
The compound has also found applications in the synthesis of zinc phthalocyanines with significant photophysical and photochemical properties, crucial for photodynamic therapy in cancer treatment. Such compounds exhibit good fluorescence, high singlet oxygen quantum yield, and are promising as Type II photosensitizers for cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Chemical Synthesis and Characterization
In addition to its role in medical applications, this compound is integral in the chemical synthesis and structural characterization of various organic compounds. It has been used in the preparation of novel Schiff bases, demonstrating the versatility of this compound in organic synthesis and structural analysis (Dong et al., 2015).
Nitration Studies
Moreover, the directive influence of the N-oxide group during the nitration of derivatives, including 3-bromo-5-methoxypyridine, has been explored to understand the regioselectivity in chemical reactions. This research contributes to the fundamental understanding of chemical processes and reaction mechanisms (Hertog, Ammers, & Schukking, 2010).
Development of Nonlinear Optical Materials
The compound's derivatives have also been investigated for their potential in the creation of nonlinear optical materials, crucial for various photonic applications. This underscores the broader applicability of this compound in advanced material science and engineering (Anwar et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of biaryls through a one-pot tandem borylation/suzuki-miyaura cross-coupling reaction .
Mode of Action
It’s known that bromopyridines can participate in palladium-catalyzed coupling reactions . In these reactions, the bromine atom on the pyridine ring is replaced by another group, leading to the formation of a new carbon-carbon bond .
Biochemical Pathways
Bromopyridines are often used in organic synthesis, suggesting that they may play a role in the synthesis of more complex molecules .
Result of Action
As a bromopyridine, it may participate in various chemical reactions leading to the synthesis of more complex molecules .
Action Environment
The action, efficacy, and stability of 3-Bromo-5-methoxy-2-methylpyridine can be influenced by various environmental factors. These include temperature, pH, and the presence of other chemicals. For instance, the Suzuki-Miyaura cross-coupling reactions in which bromopyridines often participate are typically performed in the presence of a palladium catalyst .
Properties
IUPAC Name |
3-bromo-5-methoxy-2-methylpyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNO/c1-5-7(8)3-6(10-2)4-9-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTRGCQAVQAKQBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=N1)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60721426 | |
Record name | 3-Bromo-5-methoxy-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1256823-49-0 | |
Record name | 3-Bromo-5-methoxy-2-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60721426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromo-5-methoxy-2-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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